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Compound of Interest

Compound Name: Penicitide A

Cat. No.: B15574243 Get Quote

Disclaimer: Information regarding the specific disposal procedures for Penicitide A is not

readily available in the public domain. The following guidelines are based on general best

practices for the disposal of laboratory chemicals. Researchers, scientists, and drug

development professionals must consult with their institution's Environmental Health and Safety

(EHS) department for specific protocols and to ensure compliance with all local, state, and

federal regulations.

This guide provides essential safety and logistical information for the handling and disposal of

chemical waste, offering a procedural framework to address operational questions in the

absence of specific data for Penicitide A.

Chemical and Physical Properties of Penicitide A
While specific disposal instructions are unavailable, understanding the known properties of a

substance is a critical first step in a risk assessment. The following data for Penicitide A is

sourced from PubChem.[1]
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Property Value

Molecular Formula C18H34O4

Molecular Weight 314.5 g/mol

IUPAC Name
(4S,6S)-4-hydroxy-6-[(10R)-10-hydroxy-5,7-

dimethylundecyl]oxan-2-one

Synonyms Penicitide A, CHEBI:216469

Source: PubChem[1]

General Protocol for Laboratory Chemical Waste
Disposal
The following is a step-by-step guide for the general disposal of laboratory chemical waste.

This protocol should be adapted in consultation with your institution's EHS professionals to

specifically address the handling of Penicitide A.

Step 1: Waste Identification and Classification

Determine if Penicitide A, or any solution containing it, should be classified as hazardous

waste. In the absence of a specific Safety Data Sheet (SDS), and out of an abundance of

caution, it is prudent to handle it as such.

Consult your EHS department for guidance on classifying chemical waste according to

regulatory standards.

Step 2: Waste Segregation and Collection

Do not mix Penicitide A waste with other chemical waste streams unless explicitly permitted

by your EHS department.

Collect waste in a designated, properly labeled, and chemically compatible container.

The container must be kept closed except when adding waste.[2]
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Step 3: Labeling and Storage

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Penicitide A."

Indicate the accumulation start date and any known hazards.

Store the waste container in a designated satellite accumulation area that is secure and

under the control of the laboratory personnel.

Ensure secondary containment is used for all liquid waste to prevent spills.[2]

Step 4: Scheduling a Waste Pickup

Once the waste container is full or you are nearing the storage time limit set by your

institution, schedule a pickup with your EHS department.

Do not dispose of chemical waste down the drain, in regular trash, or by evaporation.[2]

Step 5: Handling Empty Containers

A container that held Penicitide A must be properly decontaminated before being discarded

or reused.

The first rinse of the container should be collected and disposed of as hazardous waste.[2]

For highly toxic chemicals, the first three rinses must be collected.[2]

Disposal Workflow
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemical waste.
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Chemical Waste Disposal Workflow
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General workflow for the proper disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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